Cas no 16790-33-3 (4-Nitrophenyl 2-O-β-D-Glucopyranosyl-β-D-glucopyranoside)

• Product Name: 4-Nitrophenyl 2-O-β-D-Glucopyranosyl-β-D-glucopyranoside
• CAS No: 16790-33-3
• MF: C₁₈H₂₅NO₁₃
• MW: 463.390006780624
• CID: 121893
• PubChem ID: 11488062
• Update Time: 2025-09-22

4-Nitrophenyl 2-O-β-D-Glucopyranosyl-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-Nitrophenyl 2-O-β-D-Glucopyranosyl-β-D-glucopyranoside
• 4-Nitrophenyl2-O-(b-D-glucopyranosyl)-b-D-glucopyranoside
• 4-NITROPHENYL 2-O-B-D-GLUCOPYRANOSYL-B-D-GLUCOPYRANOSIDE
• 4-Nitrophenyl 2-O-β-
• b-D-Glucopyranoside, 4-nitrophenyl2-O-b-D-glucopyranosyl-
• 4-Nitrophenyl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
• p-Nitrophenyl beta-sophoroside
• P-nitrophenyl-B-D-gentiobioside
• 4-Nitrophenyl β-D-gentiobioside
• 4-Nitrophenyl 2-O-(beta-D-glucopyranosyl)-beta-D-glucopyranoside
• P-NITROPHENYL-GENTIOBIOSIDE
• Q27463789
• 16790-33-3
• WURCS=2.0/2,2,1/[a2122h-1b_1-5_1*O(C^EC^ZC^EC^EC^ZC^E$3)/6NO/9=O][a2122h-1b_1-5]/1-2/a6-b1
• 4-Nitrophenyl 2-O-(b-D-glucopyranosyl)-b-D-glucopyranoside
• 4-Nitrophenyl 6-O-Beta-D-Glucopyranosyl-Beta-D-Glucopyranoside
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-nitrophenoxy)oxan-2-yl]methoxy]oxane-3,4,5-triol

• Inchi： 1S/C18H25NO13/c20-5-9-11(21)13(23)15(25)17(31-9)29-6-10-12(22)14(24)16(26)18(32-10)30-8-3-1-7(2-4-8)19(27)28/h1-4,9-18,20-26H,5-6H2/t9-,10-,11-,12-,13+,14+,15-,16-,17-,18-/m1/s1
• InChI Key： ISCYUJSLZREARS-NNUBVHJDSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 463.13300
• Monoisotopic Mass: 463.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2
• Topological Polar Surface Area: 224A^2

Experimental Properties

• Density: 1.70±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.1 g/l) (25 º C),
• PSA: 224.35000
• LogP: -2.87910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds